Cas no 511292-99-2 ((tert-butylimido)tris(ethylmethylamino)tantalum)

• Product Name: (tert-butylimido)tris(ethylmethylamino)tantalum
• CAS No: 511292-99-2
• MF: C₁₃H₃₃N₄Ta
• MW: 426.375829458237
• MDL: MFCD05663776
• CID: 934825
• PubChem ID: 24896189
• Update Time: 2025-10-28

(tert-butylimido)tris(ethylmethylamino)tantalum Chemical and Physical Properties

Names and Identifiers

• (tert-butylimido)tris(ethylmethylamino)tantalum
• [Ta(ethylmethylamido)3(tert-butylimido)]
• [Ta(NMeEt)(N-tBu)]
• Tert-butyliminotris(ethylmethylamino)tantalum
• TRIS(ETHYLMETHYLAMIDO)(TERT-BUTYLIMIDO)TANTALUM(V)
• TRIS(ETHYLMETHYLAMINO)-TERT-BUTYLAMIDO TANTALUM
• (t-Butylimido)tris(ethylmethylamino)tantalum(V)
• (tert-Butylimino)tris(ethyl(methyl)amino)tantalum
• Tris(ethylmethylamido)(tert-butylimido)tantalum(V), electronic grade, >=95% (CP), >=99.99% trace metals basis
• MFCD05663776
• tert-butyliminotantalum;ethyl(methyl)azanide
• SCHEMBL665636
• (t-Butylimido)tris(ethylmethylamino)tantalum(V), 98%
• 511292-99-2

• MDL： MFCD05663776
• Inchi： 1S/C4H9N.3C3H8N.Ta/c1-4(2,3)5;3*1-3-4-2;/h1-3H3;3*3H2,1-2H3;/q;3*-1;
• InChI Key： WUOSVSDQERJZBI-UHFFFAOYSA-N
• SMILES： [Ta]=NC(C)(C)C.[N-](C)CC.[N-](C)CC.[N-](C)CC

Computed Properties

• Exact Mass: 426.21900
• Monoisotopic Mass: 426.21852g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 115
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.4Ų

Experimental Properties

• Density: 1.323 g/mL at 21 °C(lit.)
• Flash Point: Degrees Fahrenheit:62.6°F
  Degrees Celsius:17°C
  
• PSA: 22.08000
• LogP: 2.72500
• Sensitiveness: air sensitive, moisture sensitive

(tert-butylimido)tris(ethylmethylamino)tantalum Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H226-H261-H314
• Warning Statement： P231+P232-P280-P305+P351+P338-P310-P422
• Hazardous Material transportation number：UN 3398 4.3/PG 2
• WGK Germany：3
• Hazard Category Code： 10-14/15-34
• Safety Instruction： S26; S36/37/39; S43; S45
• Hazardous Material Identification：
• Risk Phrases：R10; R14/15; R34

Additional information on (tert-butylimido)tris(ethylmethylamino)tantalum

(tert-butylimido)tris(ethylmethylamino)tantalum: A Comprehensive Overview

The compound with CAS No. 511292-99-2, commonly referred to as (tert-butylimido)tris(ethylmethylamino)tantalum, is a highly specialized metalorganic compound that has garnered significant attention in the fields of materials science and catalysis. This compound is notable for its unique structure, which combines a tantalum center with organic ligands, making it a valuable material for various applications. The tert-butylimido group and the tris(ethylmethylamino) ligands play pivotal roles in determining the compound's chemical properties and reactivity.

Recent studies have highlighted the potential of (tert-butylimido)tris(ethylmethylamino)tantalum in the development of advanced catalysts for olefin polymerization. Researchers have demonstrated that this compound exhibits exceptional activity and selectivity in producing high-quality polyolefins, which are widely used in the manufacturing of plastics, fibers, and elastomers. The ability of this compound to function under mild reaction conditions has further enhanced its appeal as a sustainable alternative to traditional catalyst systems.

In addition to its catalytic applications, (tert-butylimido)tris(ethylmethylamino)tantalum has also been explored for its role in metal-organic frameworks (MOFs) and related materials. The compound's ability to form stable coordination networks has opened new avenues for the synthesis of porous materials with tailored properties. These materials hold promise for applications in gas storage, separation, and sensing technologies.

The synthesis of (tert-butylimido)tris(ethylmethylamino)tantalum typically involves a multi-step process that requires precise control over reaction conditions. Recent advancements in synthetic methodologies have enabled the production of this compound with higher purity and yield, further facilitating its application in large-scale industrial processes. The use of green chemistry principles in these syntheses has also contributed to the sustainability of the production process.

From a structural perspective, (tert-butylimido)tris(ethylmethylamino)tantalum exhibits a distorted octahedral geometry around the tantalum center. The tert-butylimido ligand contributes to the compound's stability by providing strong sigma bonding, while the tris(ethylmethylamino) ligands enhance its electronic properties. This combination of structural features makes the compound highly versatile in various chemical environments.

Moreover, the electronic properties of (tert-butylimido)tris(ethylmethylamino)tantalum have been extensively studied using computational chemistry techniques. These studies have provided insights into the compound's electronic structure and reactivity, paving the way for its use in emerging technologies such as energy storage devices and photocatalysis.

In conclusion, (tert-butylimido)tris(ethylmethylamino)tantalum represents a cutting-edge material with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application development, position it as a key player in future technological innovations. As research continues to uncover new potential uses for this compound, its role in shaping modern materials science is expected to grow significantly.